Cas no 668971-01-5 (Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate)

• Product Name: Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
• CAS No: 668971-01-5
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD28157834
• CID: 1713319
• PubChem ID: 76852681
• Update Time: 2025-04-21

Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-(2-chlorophenyl)-, methyl ester
• methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
• 5-(2-Chloro-phenyl)-isoxazole-3-carboxylic acid methyl ester
• Methyl5-(2-chlorophenyl)isoxazole-3-carboxylate
• EN300-201742
• methyl5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate
• SCHEMBL21361939
• 668971-01-5
• 5-(2-Chlorophenyl)-isoxazole-3-carboxylic acid methyl ester
• Methyl 5-(2-chlorophenyl)isoxazole-3-carboxylate
• G72726
• MFCD28157834
• Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD28157834
• Inchi： 1S/C11H8ClNO3/c1-15-11(14)9-6-10(16-13-9)7-4-2-3-5-8(7)12/h2-6H,1H3
• InChI Key： MYLJNYLTNFLEGE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=CC(C(=O)OC)=NO1

Computed Properties

• Exact Mass: 237.01934
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Boiling Point: 379.4±32.0 °C at 760 mmHg
• Flash Point: 183.2±25.1 °C
• PSA: 52.33
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 5-(2-chlorophenyl)-1,2-oxazole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes